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Compound of Interest

Compound Name: 5-Chloro-2-methoxybenzamide

CAS No.: 23068-80-6

Cat. No.: B2460377

Get Quote

Executive Summary & Structural Significance
5-Chloro-2-methoxybenzamide (CAS: 22978-25-2) represents a classic "push-pull" aromatic

system.[1] The electron-donating methoxy group (

) at position 2 and the electron-withdrawing chloro group (

) at position 5 create a distinct electronic environment that disperses chemical shifts across a
wide range (112 ppm to 165+ ppm), making it an excellent standard for calibrating aromatic
assignments.[1]

Core Application: Quality control of benzamide-based anti-emetics and gastroprokinetics.

Key Challenge: Distinguishing the three quaternary aromatic carbons (C1, C2, C5) and

resolving the specific ortho vs. meta coupling patterns in the protonated carbons.

Comparative Chemical Shift Data
The following table synthesizes experimental data from the methyl ester analog (Methyl 5-

chloro-2-methoxybenzoate) and the
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-phenyl amide derivative. These provide the most accurate reference points for assigning the
primary amide, as the electronic perturbation of the ring by the carbonyl substituent (

vs

) is systematic and predictable.[2]

Table 1: Chemical Shift Assignments ( , ppm)

Carbon
Position

Assignment
Exp. Shift
(Ester
Analog)*

Exp. Shift (

-Phenyl
Amide)**

Predicted
Primary
Amide (

)

Multiplicity
(DEPT-135)

C=O Carbonyl 165.0 - 167.0 162.1 164.5 - 166.0 C (quat)

C2
Ar-

-OMe
157.0 154.1 155.0 - 156.0 C (quat)

C4
Ar-

H
133.0 132.4 132.5 - 133.0 CH (+ve)

C6
Ar-

H
130.0 130.1 130.0 - 131.0 CH (+ve)

C5
Ar-

-Cl
126.0 125.8 125.5 - 126.5 C (quat)

C1
Ar-

-CO
120.0 - 122.0 124.3 122.0 - 124.0 C (quat)

C3
Ar-

H
113.0 115.9 113.0 - 114.5 CH (+ve)

OMe 56.2 56.5 (est) 56.0 - 56.5 (+ve)

*Data Source: Derived from Methyl 5-chloro-2-methoxybenzoate in
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(Ref 1, 2).[1]

**Data Source: 5-chloro-2-methoxy-

-phenylbenzamide in

(Ref 3).[1]

Critical Assignment Notes:
The "Ortho-Shielding" Effect (C3): C3 is consistently the most shielded aromatic carbon

(~113 ppm).[1] This is due to the strong resonance donation of the ortho methoxy group,

which increases electron density at C3 and C5.[2] However, C5 is deshielded by the directly

attached Chlorine, leaving C3 as the unique high-field signal.[2]

Solvent Effects (DMSO-

vs.

):

Carbonyl (C=O): Expect a downfield shift of +1.5 to +2.0 ppm in DMSO-

due to hydrogen bonding with the amide protons.[1]

Methoxy (OMe): Remains relatively stable (

ppm).[1][2]

C2 (Ar-C-OMe): May show slight variation due to solvent-induced conformational changes

in the methoxy group's orientation relative to the ring plane.[1]

Structural Elucidation Workflow
To guarantee accurate assignment, one cannot rely on 1D

C NMR alone due to the proximity of C4, C5, and C6.[2] The following logic flow uses 2D NMR
correlations to validate the structure.
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Sample: 5-Chloro-2-methoxybenzamide 1H NMR Screening
Identify OMe (s) & Amide NH2

13C {1H} NMR
Identify 8 distinct signals

Isolate Quaternary Carbons
(C1, C2, C5, C=O)Low Intensity

Isolate CH Carbons
(C3, C4, C6)

High Intensity
HMBC (Long Range)

Key: OMe protons -> C2
Confirm C2
(~155 ppm)

3J Coupling
Confirm C3

(Shielded ~113 ppm)
Couples to C1/C5

NOE or 3J Validated Structure

Click to download full resolution via product page

Figure 1: Logic flow for unambiguous NMR assignment of trisubstituted benzamides.

Experimental Protocol for High-Resolution
Acquisition
For researchers characterizing this compound or its derivatives (e.g., in impurity profiling), the

following protocol ensures detection of weak quaternary carbons (C-Cl and C=O).

Reagents & Preparation[1][3][4][5][6][7][8][9]
Solvent: DMSO-

(Preferred for solubility and H-bonding stabilization) or

(Standard for literature comparison).[1]

Concentration: Minimum 20 mg/0.6 mL for clear quaternary signals in <1 hour.

Reference: TMS (0.00 ppm) or Solvent Residual Peak (DMSO center: 39.5 ppm).[1][2]

Instrument Parameters (Recommended)
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Parameter Setting Rationale

Pulse Sequence
zgpg30 (Power-gated

decoupling)

Minimizes NOE distortion on

quaternary carbons (C1, C2,

C5, C=O) allowing for better

integration accuracy.[1][2]

Relaxation Delay (D1) 2.0 - 5.0 seconds

The C-Cl (C5) and C=O

carbons have long

relaxation times.[1] Short D1

leads to signal saturation and

loss of these peaks.[1]

Spectral Width 240 ppm (-20 to 220 ppm)

Ensures capture of the

carbonyl (>160 ppm) without

aliasing.[1][2]

Scans (NS) > 1024

Required to resolve the

splitting of C5 if analyzing

high-res coupling or trace

impurities.[1]

Mechanistic Insight: The "Push-Pull" Effect
Understanding the causality behind the shifts allows you to predict shifts in derivatives.[1]

C2 (Ipso-Methoxy): The oxygen atom is highly electronegative, pulling electron density

through the sigma bond (Inductive withdrawal,

), causing extreme deshielding (~155 ppm).[2]

C3 (Ortho-Methoxy): The oxygen lone pair donates electron density into the ring via

resonance (

).[1] This increases electron density specifically at the ortho and para positions.[1] Since C3
is ortho to the methoxy and meta to the withdrawing Chlorine, it receives the maximum
shielding benefit, appearing furthest upfield (~113 ppm).[2]

C5 (Ipso-Chloro): Chlorine is unique; it is electronegative (
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) but has weak resonance donation (

).[1] The inductive effect dominates at the ipso carbon, but the "Heavy Atom Effect" of
Chlorine often causes a slight shielding relative to a proton, or only mild deshielding
compared to other halogens.[2] However, in this crowded ring, it typically resonates near
125-126 ppm.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 5-chloro-2-methoxy-N-(2-(4-sulfamoylphenyl)ethyl)benzamide | C16H17ClN2O4S | CID
85542 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. researchgate.net [researchgate.net]

To cite this document: BenchChem. [13C NMR Chemical Shift Guide: 5-Chloro-2-
methoxybenzamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2460377/docs#13c-nmr-chemical-shift-guide-5-
chloro-2-methoxybenzamide]

Disclaimer & Data Validity:

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/85542
https://www.researchgate.net/publication/26847965_The_synthesis_and_characterization_of_some_novel_5-chloro-2-substituted_alkoxy-N-phenylbenzamide_derivatives
https://www.researchgate.net/publication/26847965_The_synthesis_and_characterization_of_some_novel_5-chloro-2-substituted_alkoxy-N-phenylbenzamide_derivatives
https://pubchem.ncbi.nlm.nih.gov/compound/85542
https://www.researchgate.net/publication/261517058_Synthesis_crystal_structure_and_cytotoxic_activity_of_novel_cyclic_systems_in_124thiadiazolo23-apyridine_benzamide_derivatives_and_their_copperII_complexes
https://www.benchchem.com/product/b2460377/docs?utm_src=pdf-body#13c-nmr-chemical-shift-guide-5-chloro-2-methoxybenzamide
https://pubchem.ncbi.nlm.nih.gov/compound/85542
https://pubchem.ncbi.nlm.nih.gov/compound/85542
https://pubchem.ncbi.nlm.nih.gov/compound/85542
https://www.researchgate.net/publication/26847965_The_synthesis_and_characterization_of_some_novel_5-chloro-2-substituted_alkoxy-N-phenylbenzamide_derivatives
https://pubchem.ncbi.nlm.nih.gov/compound/85542
https://www.researchgate.net/publication/26847965_The_synthesis_and_characterization_of_some_novel_5-chloro-2-substituted_alkoxy-N-phenylbenzamide_derivatives
https://www.benchchem.com/product/b2460377?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/85542
https://pubchem.ncbi.nlm.nih.gov/compound/85542
https://www.researchgate.net/publication/26847965_The_synthesis_and_characterization_of_some_novel_5-chloro-2-substituted_alkoxy-N-phenylbenzamide_derivatives
https://www.researchgate.net/publication/261517058_Synthesis_crystal_structure_and_cytotoxic_activity_of_novel_cyclic_systems_in_124thiadiazolo23-apyridine_benzamide_derivatives_and_their_copperII_complexes
https://www.benchchem.com/product/b2460377/docs#13c-nmr-chemical-shift-guide-5-chloro-2-methoxybenzamide
https://www.benchchem.com/product/b2460377/docs#13c-nmr-chemical-shift-guide-5-chloro-2-methoxybenzamide
https://www.benchchem.com/product/b2460377/docs#13c-nmr-chemical-shift-guide-5-chloro-2-methoxybenzamide
https://www.benchchem.com/product/b2460377/docs#13c-nmr-chemical-shift-guide-5-chloro-2-methoxybenzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2460377?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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